Cas no 198471-06-6 (N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide)

• Product Name: N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide
• CAS No: 198471-06-6
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• MDL: MFCD26940316
• CID: 1030951
• PubChem ID: 10833494
• Update Time: 2025-11-01

N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(5-Methyl-3-phenylisoxazol-4-yl)phenyl)sulfonyl)acetamide
• N-[4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)phenyl]sulfonylacetamide
• AK133364
• KB-257989
• N-[[4-(5-methyl-3-phenylisoxazol-4-yl)phenyl]sulfonyl]acetamide
• N-[[4-[5-methyl-3-phenylisoxazol-4-yl]phenyl]sulfonyl]acetamide
• SureCN5069873
• N-ACETYL-4-(5-METHYL-3-PHENYL-ISOXAZOL-4-YL)-BENZENESULFONAMIDE
• Parecoxib Impurity 10
• Parecoxib Sodium Impurity I
• N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]acetamide
• AcetaMide, N-[[4-(5-Methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]-
• UMBILIGVYYXBRD-UHFFFAOYSA-N
• AX8254915
• N-[4-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)benzene-1-sulfonyl]acetamide
• PARECOXIB IMPURITY 12
• YHA47106
• N-[4-(5-METHYL-3-PHENYL-1,2-OXAZOL-4-YL)BENZENESULFONYL]ACETAMIDE
• Valdecoxib Impurity 10
• CHEMBL1205018
• SCHEMBL5069873
• AKOS016844930
• 198471-06-6
• AS-72139
• BCP34248
• DTXSID70445560
• CS-0096391
• N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide

• MDL： MFCD26940316
• Inchi： 1S/C18H16N2O4S/c1-12-17(18(19-24-12)15-6-4-3-5-7-15)14-8-10-16(11-9-14)25(22,23)20-13(2)21/h3-11H,1-2H3,(H,20,21)
• InChI Key： UMBILIGVYYXBRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide

Recent Advances in the Study of N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide (CAS: 198471-06-6)

N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide (CAS: 198471-06-6) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoxazole and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly as an anti-inflammatory and anticancer agent. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's ability to modulate inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a favorable safety profile with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide induces apoptosis in several cancer cell lines, including breast and colon cancer, by targeting the PI3K/Akt/mTOR signaling pathway. The study also noted that the compound exhibits synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while minimizing toxicity.

Structural optimization efforts have also been a focal point of recent research. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications to the isoxazole and sulfonamide groups that enhance the compound's bioavailability and target specificity. For instance, the introduction of a fluorine atom at the 5-position of the isoxazole ring was found to significantly improve metabolic stability without compromising activity.

Despite these promising findings, challenges remain in translating N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide into clinical applications. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further formulation development to improve its absorption and distribution. Additionally, long-term toxicity studies are required to fully assess its safety profile.

In conclusion, N-4-(5-Methyl-3-phenyl-4-isoxazolyl)phenylsulfonylacetamide represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Ongoing research aims to address the current limitations and advance the compound toward clinical trials. The integration of computational chemistry, medicinal chemistry, and preclinical studies will be crucial in realizing its full therapeutic potential.